Cas no 2228801-60-1 (2-chloro-1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-one)

• Product Name: 2-chloro-1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-one
• CAS No: 2228801-60-1
• MF: C₇H₅Cl₂F₃N₂O
• MW: 261.028609991074
• CID: 5877748
• PubChem ID: 165631088
• Update Time: 2023-12-27

2-chloro-1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylethan-1-one
• 2228801-60-1
• EN300-1960641
• 2-chloro-1-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]ethan-1-one

• Inchi： 1S/C7H5Cl2F3N2O/c1-14-6(9)4(3(15)2-8)5(13-14)7(10,11)12/h2H2,1H3
• InChI Key： VFUZJRJVEINRGZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(CCl)=O)C(C(F)(F)F)=NN1C

Computed Properties

• Exact Mass: 259.9731027g/mol
• Monoisotopic Mass: 259.9731027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.9Ų